17-Butylsparteine
Description
17-Butylsparteine is a tetracyclic alkaloid derivative of sparteine, a naturally occurring lupin alkaloid. Its structure features a butyl group substituted at the 17-position of the sparteine backbone, which modulates its physicochemical and biological properties.
Key structural attributes include:
- Core framework: A fused tetracyclic system with nitrogen atoms at positions 7 and 13.
- Substituent: A butyl chain at position 17, enhancing lipophilicity compared to unmodified sparteine derivatives.
- Stereochemistry: The configuration at chiral centers (e.g., 7α, 14α) significantly influences receptor-binding affinity .
Properties
CAS No. |
52670-57-2 |
|---|---|
Molecular Formula |
C19H34N2 |
Molecular Weight |
290.5 g/mol |
IUPAC Name |
8-butyl-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecane |
InChI |
InChI=1S/C19H34N2/c1-2-3-8-19-16-13-15(17-9-5-7-12-21(17)19)14-20-11-6-4-10-18(16)20/h15-19H,2-14H2,1H3 |
InChI Key |
UVIIRXDQCZWIGX-UHFFFAOYSA-N |
SMILES |
CCCCC1C2CC(CN3C2CCCC3)C4N1CCCC4 |
Canonical SMILES |
CCCCC1C2CC(CN3C2CCCC3)C4N1CCCC4 |
Synonyms |
17-butylsparteine |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues
The table below compares 17-Butylsparteine with structurally related sparteine derivatives:
Structural Insights :
- The addition of a butyl group in 17-Butylsparteine increases its logP value (~3.2) compared to sparteine (logP ~1.8), enhancing membrane permeability .
- 10,17-Dioxosparteine’s oxo groups reduce basicity, altering receptor selectivity compared to 17-Butylsparteine.
Physicochemical and Pharmacological Properties
Physicochemical Comparison :
| Property | 17-Butylsparteine | Sparteine | 10,17-Dioxosparteine |
|---|---|---|---|
| Solubility (mg/mL) | 0.12 (water) | 1.5 | 0.05 |
| logP | 3.2 | 1.8 | 2.1 |
| pKa | 9.4 | 10.1 | 8.9 |
Notes:
- Lower water solubility of 17-Butylsparteine compared to sparteine is attributed to the hydrophobic butyl chain.
- The pKa shift in 10,17-Dioxosparteine reflects reduced nitrogen basicity due to electron-withdrawing oxo groups.
Pharmacological Activity :
- 17-Butylsparteine : Exhibits IC₅₀ = 12 µM against α4β2 nicotinic receptors, outperforming sparteine (IC₅₀ = 45 µM).
- 10,17-Dioxosparteine : Shows moderate antimicrobial activity (MIC = 32 µg/mL against S. aureus).
- 17-Valerylsparteine : Demonstrates improved blood-brain barrier penetration (brain/plasma ratio = 0.8 vs. 0.2 for sparteine).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
